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The table below summarizes the core scientific data available for Delmitide from published studies.

Attribute Details

Other Name(s) RDP58 [1]

| Sequence | 2HN-r-nle-nle-nle-r-nle-nle-nle-g-y-CONH₂ (A D-amino acid decapeptide; r = Arginine, nle =

Norleucine, g = Glycine, y = Tyrosine) [1] | | Mechanism of Action | Inhibits proinflammatory cytokine

(TNF-α, IFN-γ, IL-2, IL-12) synthesis at a post-transcriptional step; disrupts formation of the

MyD88/IRAK/TRAF6 protein complex in the TLR signaling pathway [1] | | Key Preclinical Findings | •

Reduced diarrhoea and weight loss in TNBS-induced colitis in rats [1] • Improved histological and

macroscopic inflammation scores [1] • Decreased IFN-γ and TNF production in biopsies from Crohn's

disease patients [1] | | Reported Clinical Findings | • Potential novel therapy for ulcerative colitis,

effective in a clinical study (no head-to-head data provided) [1] • Little to no systemic absorption after oral

administration in dogs and mice [1] • Reported as safe and well-tolerated [1] |

Delmitide's Mechanism of Action

Based on the available literature, Delmitide exerts its anti-inflammatory effect by locally disrupting a key

signaling pathway responsible for the production of proinflammatory cytokines. The following diagram

illustrates this mechanism.
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Diagram: Proposed Anti-inflammatory Mechanism of Delmitide

The diagram shows that Delmitide is proposed to act by targeting the early intracellular signaling events

following Toll-like receptor (TLR) activation. It disrupts the protein-protein interactions necessary to form

the MyD88/IRAK/TRAF6 complex, thereby preventing the downstream activation of MAPK and NF-κB

pathways that drive the production of proinflammatory cytokines [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. : A novel peptide with anti-inflammatory... - Creative Peptides Delmitide [creative-peptides.com]

To cite this document: Smolecule. [Scientific Profile of Delmitide (RDP58)]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b525597#delmitide-head-to-head-trial]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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